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Core Protocol Architecture

The RESOL VBuUs® is a serial communication protocol designed for data exchange between a
master controller and multiple slave modules in a solar thermal system. It facilitates the transfer
of measurement values, control parameters, and balance values. The protocol has several
versions, with version 1.0 being a foundational version for many devices.[1][2]

Physical Layer

The VBus® operates on a two-wire bus system that provides both data communication and
power to connected modules. The physical layer is responsible for the electrical transmission of
data.

Electrical Characteristics

The bus maintains a nominal voltage level, and data is transmitted by pulling the bus voltage
down to the system's ground potential. A logical '1' (MARK) is represented by pulling the bus
voltage to ground through a switching transistor, while a logical '0' (SPACE) is represented by
leaving the bus voltage at its maximum level.[1] The idle voltage on the bus is typically around
8-9 volts.
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Parameter Value Notes

Provides power to connected

Bus Voltage (Idle) ~8-9V
modules.
) Bus voltage pulled to system Transmitted by a switching
Logical '1' (MARK) )
ground transistor.[1]
Logical '0' (SPACE) Maximum bus voltage The default state of the bus.[1]
Can be configured for other
Default Baud Rate 9600 bps ) i
rates in some devices.[3][4]
Data Bits 8 [4]
Parity None [4]
Stop Bits 1 [4]

Hardware Connection

Connection to the VBus® is made via two terminals, and the polarity is not critical. For data
acquisition by microcontrollers, a level shifter is necessary to adapt the ~8V bus voltage to the
microcontroller's logic level (e.g., 3.3V or 5V) to prevent damage.[3] The VBuUs® output is a
differential signal between the two wires and is not referenced to ground.[3]

Experimental Protocol: VBus® Physical Layer Interface

Objective: To safely connect a data logging device (e.g., a microcontroller) to the VBus® for
data acquisition.

Materials:
e RESOL VBus® compatible controller.
e Microcontroller with a UART interface (e.g., Arduino, ESP32).

o Optocoupler (e.g., PC817) for electrical isolation.
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e Resistors (values to be calculated based on the optocoupler and microcontroller
specifications).

e Breadboard and jumper wires.
e Oscilloscope.
Methodology:

 Circuit Design: Design a level-shifting and isolation circuit using an optocoupler. The VBus®
will drive the LED of the optocoupler through a current-limiting resistor. The phototransistor
side of the optocoupler will be connected to the microcontroller's UART RX pin with a pull-up
resistor to the microcontroller's VCC.

o Component Calculation:

o Calculate the value of the current-limiting resistor for the optocoupler's LED based on the
VBuUs® voltage (~8-9V) and the forward voltage and current specifications of the LED.

o Calculate the value of the pull-up resistor on the phototransistor side to ensure proper
logic levels for the microcontroller.

o Circuit Assembly: Assemble the circuit on a breadboard. Ensure that the VBus® side and the
microcontroller side are electrically isolated.

 Signal Verification:
o Connect the VBuUs® to the input of the interface circuit.

o Use an oscilloscope to probe the output of the circuit that will be connected to the
microcontroller's RX pin.

o Verify that the signal swings between the microcontroller's logic low and high levels and
that the data frames are clean.

» Microcontroller Connection: Once the signal is verified, connect the output of the interface
circuit to the RX pin of the microcontroller.
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VBus® Physical Layer Signaling
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Caption: VBus® Physical Layer State Diagram.

Data Link Layer

The data link layer is responsible for framing the data, addressing, and error detection. VBus®
data streams in protocol version 1.0 are structured as packets.[1]

Packet Structure

A VBuUs® packet begins with a 10-byte header, which is followed by a variable number of
payload data frames.[1]
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Offset (bytes) Field Description

Always OxAA (170 decimal).
0 SYNC Byte Marks the beginning of a new

data stream.[1]

The 16-bit address of the

1-2 Destination Address o
receiving module.
The 16-bit address of the
3-4 Source Address ]
sending module.
) The version of the VBus®
5 Protocol Version
protocol (e.g., 0x10 for v1.0).
6-7 Command The 16-bit command code.
The number of 4-byte frames
8 Frame Count )
in the payload.
A checksum for the header
9 Checksum
(bytes 1-8).
10+ Payload Frame Count * 4 bytes of data.

Frame and Data Integrity

o SYNC Byte: The reception of a SYNC byte (0xAA) initiates a new data stream. Any ongoing,
incomplete reception is aborted.[1]

o Most Significant Bit (MSB): With the exception of the SYNC byte, no other byte in the header
or payload should have its most significant bit set (i.e., the value must be less than 128 or
0x80). If a byte with the MSB set is received, the current packet reception is aborted.[1]

o Checksum: A checksum is calculated over the header fields (destination address to frame
count) to ensure header integrity.

Experimental Protocol: VBus® Packet Sniffing and Decoding

Objective: To capture and decode VBus® packets to extract meaningful data.
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Materials:

VBus® physical layer interface (from the previous protocol).

Microcontroller or computer with a serial port.

Software for serial data logging (e.g., PUTTY, CoolTerm, or a custom script).

Software for data analysis (e.g., a Python script, spreadsheet software).

Methodology:

o Data Capture:

o Connect the output of the VBus® interface to the serial input of the data logging device.

o Configure the serial port to the VBus® parameters (9600 baud, 8 data bits, no parity, 1
stop bit).

o Start the data logging software and record the incoming raw byte stream.
» Packet Identification:

o In the captured data, identify the SYNC byte (OxAA) to locate the start of each packet.
e Header Parsing:

o For each identified packet, read the 10-byte header.

o Extract the destination address, source address, protocol version, command, and frame
count.

o Calculate the checksum of the received header and compare it with the received
checksum to validate the header.

o Payload Extraction:

o If the header is valid, read the number of bytes specified by the Frame Count multiplied by
4,
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e Data Decoding:

o Based on the source address and command, consult the device-specific VBus® packet list
to understand the meaning of each byte in the payload.

o Apply the appropriate conversion factors to obtain the actual sensor values (e.g.,
temperature, pump speed).

VBus® Packet Processing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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